Cas no 2229375-79-3 (5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2229375-79-3
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5847569
• PubChem ID: 165845877
• Update Time: 2025-10-29

5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one
• EN300-1738978
• 2229375-79-3

• Inchi： 1S/C8H9NO3/c1-5-2-3-11-7(5)6-4-9-8(10)12-6/h2-3,6H,4H2,1H3,(H,9,10)
• InChI Key： LWXAIHCNRPJRFO-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1=C(C)C=CO1)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.5Ų

Additional information on 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one

5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one (CAS No. 2229375-79-3): A Comprehensive Overview of Its Properties and Applications

The compound 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one (CAS No. 2229375-79-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This heterocyclic compound combines a furan ring with an oxazolidinone moiety, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science. Its molecular formula, C₈H₉NO₃, reflects a balanced blend of aromatic and heterocyclic characteristics, which contribute to its versatility.

One of the key reasons for the growing popularity of 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one is its potential role in the development of novel bioactive compounds. Researchers are increasingly exploring its derivatives for their possible antimicrobial and anti-inflammatory properties, aligning with the current global focus on combating antibiotic resistance and chronic inflammatory diseases. The presence of the oxazolidinone group, a well-known pharmacophore, enhances its relevance in drug discovery pipelines.

In the realm of green chemistry, this compound has also piqued interest due to its potential as a building block for sustainable materials. With the furan ring derived from renewable biomass sources, 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one aligns with the industry's shift toward eco-friendly alternatives to petroleum-based chemicals. This aspect resonates strongly with current environmental concerns and the push for circular economy principles in chemical manufacturing.

The synthesis of 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ catalytic methods to improve atom economy, reflecting the pharmaceutical industry's emphasis on process optimization and cost-effectiveness. Analytical characterization of this compound commonly utilizes techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity.

From a commercial perspective, the demand for specialized heterocyclic compounds like 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one has been steadily increasing. Pharmaceutical companies and research institutions frequently search for such building blocks to expand their compound libraries for high-throughput screening. The compound's CAS number (2229375-79-3) serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research purposes.

Recent advancements in computational chemistry have enabled more efficient exploration of 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one derivatives. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses help predict potential biological activities, accelerating the drug discovery process. This computational approach has become particularly valuable in the post-pandemic era, where rapid development of therapeutic agents is crucial.

In material science applications, the compound's rigid heterocyclic structure offers interesting possibilities for designing novel polymers with specific thermal and mechanical properties. Researchers are investigating its incorporation into specialty coatings and adhesives, where the balance between aromatic and heteroatom components can impart desirable characteristics. These developments align with industrial needs for advanced materials in electronics and aerospace applications.

Quality control and regulatory compliance are essential considerations when working with 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one. Reputable suppliers provide detailed certificates of analysis, ensuring the compound meets stringent purity standards required for research and development purposes. Proper handling and storage conditions are necessary to maintain the compound's stability over time, particularly protecting it from moisture and extreme temperatures.

The future research directions for 5-(3-methylfuran-2-yl)-1,3-oxazolidin-2-one appear promising, with several potential avenues for exploration. These include further investigation of its metabolic stability, toxicity profile, and potential as a scaffold for combinatorial chemistry. As the scientific community continues to face challenges in healthcare and sustainability, compounds with such versatile architectures will likely play increasingly important roles in addressing these global needs.